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Compound of Interest

Compound Name: Colnelenic acid

Cat. No.: B1237076 Get Quote

For researchers, scientists, and professionals in drug development, ensuring laboratory safety

is paramount, especially when handling specialized compounds like Colnelenic acid. This

guide provides essential, immediate safety and logistical information, including detailed

operational and disposal plans, to foster a secure research environment.

Chemical and Physical Properties
Colnelenic acid is a divinyl ether fatty acid.[1] While a specific Safety Data Sheet (SDS) for

Colnelenic acid is not readily available, its structural similarity to other fatty acids allows for the

adoption of established safety protocols. Key information is summarized below:

Property Data Source

Molecular Formula C18H28O3 PubChem[2]

Molecular Weight 292.4 g/mol PubChem[2]

Appearance Solution in ethanol Cayman Chemical[3]

Storage -20°C Cayman Chemical[3]

Solubility Soluble in ethanol Cayman Chemical[3]
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Given the absence of a specific SDS for Colnelenic acid, a conservative approach to PPE is

recommended, drawing from guidelines for handling similar fatty acids and laboratory

chemicals.

PPE Category Recommended Equipment Rationale & Best Practices

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield is

recommended when handling

larger quantities or when there

is a significant risk of

splashing.[4][5][6]

Protects against splashes and

aerosols. Polycarbonate

lenses offer good impact

resistance.[6]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber).[4]

[5][6]

Nitrile gloves provide

resistance to a variety of

chemicals and offer good

dexterity.[6] For handling the

ethanolic solution, ensure the

chosen glove material is

compatible with ethanol.

Body Protection

A laboratory coat is standard.

For larger quantities or

procedures with a higher risk

of splashes, an acid-resistant

apron or suit should be

considered.[6][7]

Protects skin from accidental

contact. Ensure the lab coat is

fully buttoned.

Respiratory Protection

Generally not required when

handling small quantities in a

well-ventilated area. If aerosols

may be generated or if working

outside of a fume hood, a

respirator may be necessary.

[5][6]

Always work in a well-

ventilated laboratory or under

a chemical fume hood to

minimize inhalation exposure.
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A systematic approach is crucial for safely handling Colnelenic acid from receipt to disposal.

1. Preparation and Handling:

Pre-Handling: Before starting any work, ensure that all necessary PPE is readily available

and in good condition. Locate the nearest eyewash station and safety shower.

Handling Environment: All handling of Colnelenic acid, which is typically supplied in an

ethanol solution, should be conducted in a well-ventilated chemical fume hood.[3]

Dispensing: Use appropriate chemical-resistant tools (e.g., micropipettes with compatible

tips) for transferring the solution. Avoid direct contact with the skin and eyes.

2. Spill Management:

Minor Spills: In case of a small spill, absorb the material with an inert absorbent (e.g., sand,

diatomite, or universal binders).[8]

Ventilation: Ensure adequate ventilation in the spill area.

Collection and Disposal: Collect the absorbed material and place it in a sealed, labeled

container for proper disposal according to institutional and local regulations.

3. Disposal Plan:

Waste Collection: All waste materials contaminated with Colnelenic acid, including empty

containers, used pipette tips, and absorbent materials, should be collected in a designated

and clearly labeled hazardous waste container.

Neutralization (for acidic waste): If the waste is acidic, it should be neutralized with a suitable

base like sodium bicarbonate before disposal.[9] The pH should be checked to confirm

neutrality (pH 7).[9]

Disposal Regulations: Dispose of the chemical waste in accordance with all applicable

federal, state, and local environmental regulations.[8] Do not dispose of it down the drain or

in regular trash.[8]
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Experimental Workflow for Safe Handling
The following diagram outlines the logical flow for safely handling Colnelenic acid in a

laboratory setting.

1. Preparation
- Don appropriate PPE

- Verify fume hood function
- Prepare materials

2. Handling
- Dispense Colnelenic acid

  inside fume hood
- Perform experiment

3. Post-Experiment
- Securely cap container

- Clean work area

Spill Occurs

4. Waste Disposal
- Collect all contaminated waste

- Segregate and label waste container

5. Decontamination
- Remove and dispose of gloves

- Wash hands thoroughly

Spill Response
- Evacuate if necessary

- Contain and absorb spill
- Clean and decontaminate area

Click to download full resolution via product page

Safe handling workflow for Colnelenic acid.
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By adhering to these guidelines, researchers can confidently and safely work with Colnelenic
acid, ensuring both personal safety and the integrity of their research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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